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Compound of Interest

Compound Name: Lactic Acid

Cat. No.: B042761 Get Quote

The safe disposal of lactic acid is crucial for maintaining a secure laboratory environment and

ensuring environmental protection. Adherence to proper protocols is essential for researchers,

scientists, and drug development professionals. This guide provides detailed, step-by-step

procedures for the safe handling and disposal of lactic acid waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle lactic acid with appropriate

safety measures due to its corrosive nature. Lactic acid can cause severe skin burns and eye

damage.[1][2]

Personal Protective Equipment (PPE): Always wear the following when handling lactic acid:

Chemical safety goggles or a face shield.[3]

Chemical-resistant gloves (Nitrile rubber is a suitable option).[4]

A lab coat or other protective clothing.[1][2]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhaling

vapors or mists.[2][5]

Spill Management: In case of a spill, do not attempt to clean it up without the proper PPE.[1]

Contain the spill using an inert absorbent material like sand or dry earth.[1][2] Do not allow

the substance to enter drains or rivers.[1][2][4]
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Disposal Plan: Step-by-Step Procedures
The appropriate disposal method for lactic acid depends on the concentration, volume, and

local regulations. There are two primary disposal pathways: neutralization for small quantities

and collection by a licensed waste disposal service for larger or concentrated amounts.

Option 1: Neutralization and Drain Disposal (For Small
Quantities)
For small amounts of lactic acid, neutralization to a safe pH range is a common and

acceptable disposal method in many laboratories. The goal is to adjust the pH to a neutral

range (typically between 5.5 and 9.0) before flushing it down the drain with copious amounts of

water.[6][7][8]

Experimental Protocol for Neutralization:

Dilution: In a large, suitable container (e.g., a borosilicate glass beaker), dilute the lactic
acid waste by slowly adding it to a large volume of cold water (a 1:10 ratio of acid to water is

recommended).[8] This helps to manage the heat generated during neutralization.

Prepare Neutralizing Agent: Select a suitable base. Common choices include sodium

bicarbonate (baking soda), sodium carbonate (soda ash), or sodium hydroxide.[9][10]

Prepare a solution of the base.

Slow Addition: While stirring the diluted lactic acid solution continuously, slowly add the

basic solution.[6][8] Adding the base too quickly can cause fizzing and splashing, especially

with carbonates which release CO2 gas.[9]

Monitor Temperature and pH: The neutralization reaction is exothermic and will generate

heat. Allow the solution to cool.[6] Periodically, and after the solution has cooled, check the

pH using a calibrated pH meter or pH strips.

Adjust to Target pH: Continue to add the base in small increments until the pH of the solution

is between 5.5 and 9.0.[8]

Final Disposal: Once the pH is confirmed to be within the safe range, the neutralized solution

can be flushed down the sanitary sewer with at least 20 parts of water for every one part of
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the neutralized solution.[6]

Quantitative Data for Neutralization:

The amount of base required for neutralization will vary depending on the concentration of the

lactic acid. Always confirm neutralization by measuring the pH.

Lactic Acid
Concentration

Neutralizing Agent
Recommended
Ratio
(Approximate)

Target pH for
Disposal

88%
Sodium Bicarbonate

(Baking Soda)

~1 gram of base per 1

mL of acid[9]
5.5 - 9.0[8]

Diluted
Sodium Carbonate

(Soda Ash)

Add slowly until pH is

achieved
5.5 - 9.0[8]

Diluted Sodium Hydroxide
Add slowly until pH is

achieved
5.5 - 9.0[8]

Disclaimer:These ratios are estimates. Always add the neutralizing agent slowly and test the

pH of the solution to confirm it is within the acceptable range before disposal.

Option 2: Collection by a Professional Waste Disposal
Service
For large volumes, highly concentrated lactic acid, or when in doubt, the recommended

procedure is to arrange for collection by a specialized chemical waste disposal company.[1][4]

Procedure for Professional Disposal:

Containerization: Store the lactic acid waste in its original container or a suitable, clearly

labeled, and closable salvage container.[1][4] Do not mix with other waste streams.

Labeling: The container must be clearly labeled as "Hazardous Waste," with the full chemical

name "Lactic Acid," and the associated hazards (e.g., Corrosive).[7]
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Storage: Store the labeled container in a designated satellite accumulation area until

collection.[7] This area should be secure and away from incompatible materials such as

strong oxidizing agents or strong acids.[1][11]

Arrange Collection: Contact your institution’s Environmental Health and Safety (EHS)

department or a licensed professional waste disposal service to arrange for pickup and

disposal.[4]

Lactic Acid Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of lactic acid.
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Start: Lactic Acid Waste

Assess Volume & Concentration
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Neutralization Protocol
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Professional Disposal

No

1. Dilute Acid in Cold Water 1. Containerize & Label Waste

2. Slowly Add Base & Stir

3. Monitor Temp & Check pH (5.5-9.0)

4. Flush Down Drain w/ Excess Water

End: Disposal Complete

2. Store in Designated Area

3. Arrange Professional Collection

Click to download full resolution via product page

Caption: Workflow for the proper disposal of lactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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